1-[2-(tert-butoxy)ethyl]-1H-pyrazole-4-carbaldehyde

• IUPAC Name: 1-[2-[(2-methylpropan-2-yl)oxy]ethyl]pyrazole-4-carbaldehyde
• InChI: InChI=1S/C10H16N2O2/c1-10(2,3)14-5-4-12-7-9(8-13)6-11-12/h6-8H,4-5H2,1-3H3
• InChI Key: XJVAHXWHWOXUMJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OCCN1C=C(C=N1)C=O
• Molecular Formula: C10H16N2O2
• Molecular Weight: 196.25 g/mol

Description

1-(2-(tert-Butoxy)ethyl)-1H-pyrazole-4-carbaldehyde (also known as 1-TBCA) is a chemical compound belonging to the pyrazole class of heterocyclic compounds. It is a colorless to yellowish-brown liquid that is soluble in water and alcohol. 1-TBCA is a versatile compound with a wide range of applications in scientific research, including in organic synthesis, medicinal chemistry, and biochemistry.

Scientific Research Applications

Chemical Synthesis and Biological Activity

1-[2-(tert-butoxy)ethyl]-1H-pyrazole-4-carbaldehyde and its derivatives are significant in chemical synthesis, demonstrating versatility in forming complex molecules. For example, pyrazole-alkaloids with a pyrrole ring, derived from watermelon seeds, have been studied for their melanogenesis inhibitory activity, indicating modest effectiveness without cytotoxicity (Kikuchi et al., 2015). Similarly, Sonogashira-type reactions with 5-chloro-1-phenyl-1H-pyrazole-4-carbaldehydes facilitated the synthesis of pyrazolo[4,3-c]pyridines, showcasing the compound's utility in creating heterocyclic architectures (Vilkauskaitė et al., 2011).

Antimicrobial and Antioxidant Properties

Compounds containing the 1H-pyrazole-4-carbaldehyde moiety have been investigated for their antimicrobial and antioxidant properties. A study synthesized new quinolinyl chalcones containing a pyrazole group, which showed promising anti-microbial properties against various bacterial and fungal strains, with some compounds displaying moderate anti-oxidant activity (Prasath et al., 2015). Another investigation produced Schiff bases of chitosan with heteroaryl pyrazole derivatives, exhibiting significant antimicrobial activity and no cytotoxic effects (Hamed et al., 2020).

Synthesis of Heterocyclic Compounds

The chemical framework of this compound serves as a precursor in synthesizing a wide range of heterocyclic compounds. For example, synthesis methods involving this compound and its analogs have led to the creation of pyrazole fused pyrans with antimicrobial, antioxidant, and potential therapeutic activities (Gurunanjappa et al., 2016). Additionally, the compound's derivatives have been used to generate 1,2,3-triazolyl pyrazole derivatives showing broad-spectrum antimicrobial activities and moderate to good antioxidant activities (Bhat et al., 2016).